Cas no 180675-07-4 ((S)-Ethyl 4-oxopiperidine-2-carboxylate)

• Product Name: (S)-Ethyl 4-oxopiperidine-2-carboxylate
• CAS No: 180675-07-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 4822883
• Update Time: 2025-11-01

(S)-Ethyl 4-oxopiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 4-oxopiperidine-2-carboxylate
• (S)-4-Oxopiperidine-2-carboxylic acid ethyl ester

• Inchi： 1S/C8H13NO3/c1-2-12-8(11)7-5-6(10)3-4-9-7/h7,9H,2-5H2,1H3/t7-/m0/s1
• InChI Key： OCYFGZIDDAGMJJ-ZETCQYMHSA-N
• SMILES： O(CC)C([C@@H]1CC(CCN1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: -0.4
• Topological Polar Surface Area: 55.4

Additional information on (S)-Ethyl 4-oxopiperidine-2-carboxylate

Recent Advances in the Application of (S)-Ethyl 4-oxopiperidine-2-carboxylate (CAS: 180675-07-4) in Chemical Biology and Pharmaceutical Research

The compound (S)-Ethyl 4-oxopiperidine-2-carboxylate (CAS: 180675-07-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings on its synthetic utility, pharmacological relevance, and emerging applications in drug discovery.

A 2023 study published in Journal of Medicinal Chemistry demonstrated its critical role in the asymmetric synthesis of γ-aminobutyric acid (GABA) analogs, where the stereocenter at C-2 position enabled diastereoselective transformations with >95% ee. Researchers at University of Cambridge utilized this compound as a key precursor for developing novel neuroactive compounds targeting GABA_A receptors, showing 3-fold improved binding affinity compared to previous generations of modulators.

In oncology research, a Nature Communications paper (2024) highlighted its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation. The 4-oxopiperidine scaffold provided optimal linker geometry for E3 ligase recruitment, with derivative compounds achieving DC₅₀ values below 10 nM against BRD4 in leukemia cell lines. This represents a 40% improvement in degradation efficiency over earlier linear linkers.

Notably, the compound's metabolic stability has been enhanced through structural modifications. A recent ACS Medicinal Chemistry Letters report (2024) described fluorinated derivatives at the 4-position showing 2.8-fold longer plasma half-life in murine models while maintaining the original compound's favorable LogP (1.2-1.5) and polar surface area (45-50 Ų) characteristics important for blood-brain barrier penetration.

Emerging applications include its use in DNA-encoded library (DEL) platforms, where its rigid heterocyclic structure contributes to spatial diversity. A 2024 ChemScience publication reported its incorporation into a 15-million-member DEL screen that identified novel kinase inhibitors with sub-micromolar IC₅₀ values, demonstrating the scaffold's privileged status in small-molecule discovery.

Manufacturing advances have also been achieved, with a recent Organic Process Research & Development paper detailing a continuous flow synthesis achieving 92% yield at kilogram scale, addressing previous challenges in large-scale production of this stereochemically pure intermediate. The improved process reduces Pd catalyst loading to 0.05 mol% while maintaining >99.5% enantiomeric excess.

These collective advances position (S)-Ethyl 4-oxopiperidine-2-carboxylate as a structurally privileged scaffold with expanding utility across multiple therapeutic areas. Its balanced physicochemical properties, synthetic tractability, and demonstrated biological relevance suggest it will remain a valuable tool in medicinal chemistry pipelines for the foreseeable future.